6-(2-methoxyethyl)-4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one
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Overview
Description
6-(2-methoxyethyl)-4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one is a useful research compound. Its molecular formula is C15H16N4O2 and its molecular weight is 284.319. The purity is usually 95%.
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Scientific Research Applications
Chemiluminescence and Electron-donating Effects
Research by Teranishi et al. (1999) on 2-methyl-6-arylimidazo[1,2-a]pyrazin-3(7H)-ones, which are structurally similar to the compound , demonstrated the impact of electron-donating substituents on the efficiency of neutral singlet excited-state formation in chemiluminescence emission. The study highlighted the role of electron-donating groups in enhancing light emission efficiency, providing insights into the design of compounds for improved luminescent properties (Teranishi, Hisamatsu, & Yamada, 1999).
Directed Regiospecificity in Cycloaddition Reactions
Jelen et al. (1991) investigated the regiospecificity of 1,3-dipolar cycloaddition reactions involving 2-diazopropane and 4- and 5-substituted pyridazin-3(2H)-ones, revealing the influence of substituent position on product formation. This research is relevant for understanding how structural variations affect the outcomes of cycloaddition reactions, potentially informing the synthesis of novel compounds (Jelen, Štimac, Stanovnik, & Tišler, 1991).
Synthesis of Heterocyclic Compounds
A study by Zolfigol et al. (2013) on the synthesis of pyranopyrazoles using isonicotinic acid as a dual and biological organocatalyst underlines the innovative approaches in the synthesis of heterocyclic compounds. Such methodologies are crucial for developing new drugs and materials with improved properties (Zolfigol, Tavasoli, Moosavi-Zare, Moosavi, Kruger, Shiri, & Khakyzadeh, 2013).
Mechanism of Action
Target of Action
Similar compounds have been found to exhibit antimicrobial activities .
Mode of Action
It’s worth noting that similar pyridazinone derivatives have been synthesized and tested for their antibacterial, antifungal, antimycobacterial, and cytotoxic activities .
Biochemical Pathways
Based on the antimicrobial activities of similar compounds, it can be inferred that the compound may interfere with essential biochemical pathways in microorganisms, leading to their inhibition or death .
Result of Action
Similar compounds have been found to exhibit antimicrobial activities, suggesting that this compound may also have the potential to inhibit the growth of or kill microorganisms .
Properties
IUPAC Name |
6-(2-methoxyethyl)-4-methyl-1-phenylpyrazolo[3,4-d]pyridazin-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O2/c1-11-13-10-16-19(12-6-4-3-5-7-12)14(13)15(20)18(17-11)8-9-21-2/h3-7,10H,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGTIUAIATUBOHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)C2=C1C=NN2C3=CC=CC=C3)CCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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